![molecular formula C21H23N5O3 B2612964 N-(2-furylmethyl)-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide CAS No. 902972-03-6](/img/structure/B2612964.png)
N-(2-furylmethyl)-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide
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Overview
Description
N-(2-furylmethyl)-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Adenosine Antagonists and Benzodiazepine Receptor Modulators : Research has identified potent adenosine antagonists within the triazoloquinazoline class, highlighting their structure-activity relationships and potential therapeutic applications beyond the benzodiazepine receptor modulation (J. Francis et al., 1988). These compounds exhibit varying degrees of activity across different biological test systems, indicating their versatility in drug design.
Antimicrobial and Nematicidal Agents : Novel triazolo[4,3-c]quinazolin-3-yl derivatives have been synthesized and evaluated for their antimicrobial and nematicidal activities, showcasing significant properties against a range of bacteria, fungi, and nematodes (C. Sanjeeva Reddy et al., 2016). These findings suggest the potential of triazoloquinazoline derivatives in developing new antimicrobial and antiparasitic therapies.
Anticancer Potential : A study on the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline-1,3,4-oxadiazole derivatives demonstrated their antiproliferative effects against various cancer cell lines, underlining the potential of triazoloquinazoline derivatives as anticancer agents (Daiki Kaneko et al., 2020). The study highlights the importance of incorporating specific structural features to enhance biological activity.
H1-Antihistaminic Agents : The development of novel 1-substituted-4-benzyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones has been explored for their in vivo H1-antihistaminic activity, offering a new class of compounds with potential applications in treating allergic conditions with minimal sedative effects (V. Alagarsamy et al., 2007).
Mechanism of Action
Furan derivatives
The furan ring in this compound is a heterocyclic ring with oxygen and four carbon atoms . Furan derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-3-[4-(2-methylpropyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-14(2)13-25-20(28)16-7-3-4-8-17(16)26-18(23-24-21(25)26)9-10-19(27)22-12-15-6-5-11-29-15/h3-8,11,14H,9-10,12-13H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVBXTMOJGVMCOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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